2-bromo-1-(3-methoxycyclobutyl)ethan-1-one, Mixture of diastereomers

• IUPAC Name: 2-bromo-1-(3-methoxycyclobutyl)ethanone
• InChI: InChI=1S/C7H11BrO2/c1-10-6-2-5(3-6)7(9)4-8/h5-6H,2-4H2,1H3
• InChI Key: WLJUAMUUZJSRDO-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(C1)C(=O)CBr
• Molecular Formula: C7H11BrO2
• Molecular Weight: 207.06 g/mol
• CAS RN: 2156552-69-9

Description

2-bromo-1-(3-methoxycyclobutyl)ethan-1-one, also referred to as 2BCM, is a mixture of diastereomers that is used in various scientific research applications. This compound is a versatile reagent with a wide range of applications in organic synthesis and biochemistry. It is a useful reagent for the synthesis of many compounds, including pharmaceuticals, and has been used in a number of biological studies. The synthesis of 2BCM is relatively straightforward and can be achieved by a variety of methods. The compound has several advantages for laboratory experiments, including its low cost, ease of synthesis, and stability. Additionally, 2BCM has a wide range of biochemical and physiological effects, making it a valuable tool for research. In Finally, a list of potential future directions for research with 2BCM will be provided.

Mechanism of Action

2BCM has several mechanisms of action, depending on the application. For example, in drug design and synthesis, the compound acts as a catalyst, allowing for the rapid and efficient synthesis of a variety of pharmaceuticals. In organic synthesis, 2BCM acts as a reagent, allowing for the synthesis of a variety of compounds. In biochemical studies, the compound acts as an inhibitor, allowing for the study of enzyme inhibition, protein-protein interactions, and DNA-protein interactions.
Biochemical and Physiological Effects
2BCM has a wide range of biochemical and physiological effects, depending on the application. In drug design and synthesis, the compound can be used to synthesize a variety of pharmaceuticals, which can then be used to treat a variety of conditions. In organic synthesis, 2BCM can be used to synthesize a variety of compounds, including dyes and pigments. In biochemical studies, the compound can be used to study enzyme inhibition, protein-protein interactions, and DNA-protein interactions. Additionally, 2BCM has been shown to have anti-inflammatory and anticonvulsant properties, making it a potential therapeutic agent for the treatment of certain conditions.

Advantages and Limitations for Lab Experiments

2BCM has several advantages for laboratory experiments, including its low cost, ease of synthesis, and stability. Additionally, the compound is relatively non-toxic and has a wide range of biochemical and physiological effects, making it a valuable tool for research. However, there are some limitations to using 2BCM in laboratory experiments. For example, the compound is sensitive to light and heat, and can be difficult to store and handle. Additionally, the compound can be difficult to obtain in large quantities, making it difficult to use in large-scale experiments.

Future Directions

There are a number of potential future directions for research with 2BCM. For example, the compound could be used in the development of new pharmaceuticals, as well as in the development of new organic compounds. Additionally, further research could be conducted into the biochemical and physiological effects of the compound, as well as its potential therapeutic applications. Additionally, further research could be conducted into the synthesis of 2BCM and other related compounds, as well as the development of more efficient methods for synthesizing the compound. Finally, research could be conducted into the storage and handling of 2BCM, as well as its potential toxicity.

Synthesis Methods

2BCM can be synthesized via a number of methods, including the Grignard reaction and a Friedel-Crafts acylation reaction. The Grignard reaction involves the reaction of an alkyl halide with magnesium metal to form a Grignard reagent, which can then be reacted with an aldehyde or ketone to form a tertiary alcohol. The Friedel-Crafts acylation reaction involves the reaction of an aromatic compound with an acyl chloride to form an aromatic ketone. Both of these methods can be used to synthesize 2BCM in a single step.

Scientific Research Applications

2BCM has been used in a number of scientific research applications, including drug design and synthesis, organic synthesis, and biochemical studies. The compound has been used as a reagent in the synthesis of a variety of pharmaceuticals, including analgesics, anti-inflammatory agents, and anticonvulsants. Additionally, 2BCM has been used in the synthesis of other compounds, such as dyes and pigments, as well as in the synthesis of a variety of other organic compounds. Furthermore, the compound has been used in biochemical studies, including the study of enzyme inhibition, protein-protein interactions, and DNA-protein interactions.